Cas no 2228526-61-0 (1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one)
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one
- EN300-1908752
- 2228526-61-0
-
- Inchi: 1S/C8H5BrFNO/c1-2-7(12)6-3-5(9)4-11-8(6)10/h2-4H,1H2
- InChI Key: MWZMMUAZCVQNQE-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(C(C=C)=O)=C1)F
Computed Properties
- Exact Mass: 228.95385g/mol
- Monoisotopic Mass: 228.95385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 30Ų
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1908752-0.05g |
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one |
2228526-61-0 | 0.05g |
$1091.0 | 2023-09-18 | ||
| Enamine | EN300-1908752-0.1g |
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one |
2228526-61-0 | 0.1g |
$1144.0 | 2023-09-18 | ||
| Enamine | EN300-1908752-0.25g |
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one |
2228526-61-0 | 0.25g |
$1196.0 | 2023-09-18 | ||
| Enamine | EN300-1908752-0.5g |
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one |
2228526-61-0 | 0.5g |
$1247.0 | 2023-09-18 | ||
| Enamine | EN300-1908752-1.0g |
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one |
2228526-61-0 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1908752-2.5g |
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one |
2228526-61-0 | 2.5g |
$2548.0 | 2023-09-18 | ||
| Enamine | EN300-1908752-5.0g |
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one |
2228526-61-0 | 5g |
$3770.0 | 2023-06-01 | ||
| Enamine | EN300-1908752-10.0g |
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one |
2228526-61-0 | 10g |
$5590.0 | 2023-06-01 | ||
| Enamine | EN300-1908752-1g |
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one |
2228526-61-0 | 1g |
$1299.0 | 2023-09-18 | ||
| Enamine | EN300-1908752-5g |
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one |
2228526-61-0 | 5g |
$3770.0 | 2023-09-18 |
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one
Introduction to 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one (CAS No. 2228526-61-0)
1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2228526-61-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The structural features of this molecule, particularly the presence of both bromo and fluoro substituents on the pyridine ring, contribute to its unique chemical properties and potential applications.
The bromo and fluoro groups are strategically positioned to influence the electronic and steric environments of the pyridine core, which can modulate interactions with biological targets. Such modifications are commonly employed in medicinal chemistry to enhance binding affinity, selectivity, and metabolic stability. The prop-2-en-1-one moiety, also known as an α,β-unsaturated carbonyl group, introduces reactivity that can be exploited in synthetic transformations and biological assays.
In recent years, there has been a surge in interest regarding fluorinated pyridines due to their prevalence in biologically active compounds. The fluoro atom, in particular, is known for its ability to improve pharmacokinetic properties such as bioavailability and lipophilicity. Additionally, the bromo atom can serve as a handle for further functionalization via cross-coupling reactions, enabling the construction of more complex molecular architectures.
One of the most compelling aspects of 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one is its utility as a building block in the synthesis of novel therapeutic agents. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated its potential in generating small-molecule modulators of enzyme activity relevant to inflammatory and infectious diseases. The structural flexibility offered by the pyridine scaffold allows for fine-tuning of pharmacological profiles, making it an attractive candidate for further exploration.
Recent advances in computational chemistry have further enhanced the design and optimization of derivatives based on 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one. Molecular docking simulations and virtual screening techniques have been employed to predict binding interactions with protein targets, providing insights into potential drug candidates before experimental validation. These computational approaches have accelerated the discovery process and reduced time-to-market for new pharmaceuticals.
The agrochemical sector has also recognized the significance of this compound. Fluorinated pyridines are increasingly being incorporated into next-generation pesticides due to their improved efficacy and environmental compatibility. The specific combination of bromo and fluoro substituents in 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one may confer advantages such as enhanced photostability and resistance to degradation, making it suitable for long-lasting agricultural applications.
From a synthetic chemistry perspective, 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one serves as a versatile intermediate in multi-step syntheses. The α,β-unstable carbonyl group can undergo reactions such as Michael additions, condensations, and cyclizations, while the halogenated pyridine core can be further modified through palladium-catalyzed cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. This adaptability has made it a staple in synthetic laboratories focused on developing novel heterocyclic compounds.
The pharmacological investigation of this compound has revealed promising results in preclinical studies. Researchers have explored its interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various pathological conditions. The ability of 1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one to modulate these targets suggests its potential as a lead compound for further medicinal chemistry optimization.
As interest in sustainable chemistry grows, efforts have been made to develop greener synthetic routes for producing 1-(5-bromo-2-fluoropyridin-3-ylo propenone)-61]. Traditional methods often involve harsh conditions or hazardous reagents; however, recent innovations have introduced more environmentally benign alternatives. For example, catalytic systems employing transition metals have been optimized to facilitate key transformations under milder conditions with reduced waste generation.
The regulatory landscape surrounding fluorinated compounds continues to evolve, with increasing emphasis on safety and environmental impact assessments. Manufacturers must navigate stringent guidelines while ensuring that products meet efficacy standards. Despite these challenges, 22285 266 61 0 remains an important intermediate due to its structural versatility functional utility across multiple domains p>
2228526-61-0 (1-(5-bromo-2-fluoropyridin-3-yl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)